[Dimethyl-[3-(oxiran-2-ylmethoxy)propyl]silyl]oxy-dimethyl-trimethylsilyloxysilane

Catalog No.
S1827095
CAS No.
157723-26-7
M.F
C13H32O4Si3
M. Wt
336.65 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
[Dimethyl-[3-(oxiran-2-ylmethoxy)propyl]silyl]oxy-...

CAS Number

157723-26-7

Product Name

[Dimethyl-[3-(oxiran-2-ylmethoxy)propyl]silyl]oxy-dimethyl-trimethylsilyloxysilane

IUPAC Name

[dimethyl-[3-(oxiran-2-ylmethoxy)propyl]silyl]oxy-dimethyl-trimethylsilyloxysilane

Molecular Formula

C13H32O4Si3

Molecular Weight

336.65 g/mol

InChI

InChI=1S/C13H32O4Si3/c1-18(2,3)16-20(6,7)17-19(4,5)10-8-9-14-11-13-12-15-13/h13H,8-12H2,1-7H3

SMILES

C[Si](C)(C)O[Si](C)(C)O[Si](C)(C)CCCOCC1CO1

Canonical SMILES

C[Si](C)(C)O[Si](C)(C)O[Si](C)(C)CCCOCC1CO1

Surface Modification

Poly(dimethylsiloxane), monoglycidyl ether terminated (PDMS-MGE) is used in scientific research for the surface modification of various materials. Due to the presence of the epoxy group (glycidyl ether) at one end of the PDMS chain, PDMS-MGE can readily react with hydroxyl groups present on the surface of many substrates, forming a strong covalent bond []. This ability allows researchers to modify the surface properties of materials, such as:

  • Enhancing adhesion: PDMS-MGE can improve the adhesion between dissimilar materials, such as polymers, metals, and ceramics []. This is useful in applications like microfluidics, where strong bonding between different components is crucial for device integrity and functionality.

Biosensor Development

PDMS-MGE is also employed in the development of biosensors. The ability to covalently attach biomolecules like enzymes, antibodies, and nucleic acids onto the PDMS surface via the epoxy group makes it a valuable material for creating biosensors []. These biofunctionalized surfaces can then be used for specific detection of target molecules, such as:

  • Biomarker detection: Biosensors modified with PDMS-MGE can be used for the detection of various biomarkers associated with diseases, allowing for early diagnosis and monitoring of health conditions [].

Drug Delivery Systems

The unique properties of PDMS-MGE, including its biocompatibility and controlled release capabilities, make it applicable in drug delivery research. By incorporating PDMS-MGE into the design of drug delivery systems, researchers can achieve:

  • Targeted drug delivery

    PDMS-MGE can be used to create targeted drug delivery systems by attaching ligands to the epoxy group that can specifically bind to receptors on diseased cells []. This targeted approach helps to deliver drugs more effectively and reduce side effects.

  • Controlled drug release

    The chemical structure of PDMS-MGE allows for the controlled release of drugs over time. This controlled release can be beneficial for drugs that require sustained or pulsatile delivery [].

Dimethyl-[3-(oxiran-2-ylmethoxy)propyl]silyl]oxy-dimethyl-trimethylsilyloxysilane is a complex organosilicon compound with the molecular formula C23H42O6Si3. This compound features multiple functional groups, including epoxy and siloxane moieties, which contribute to its unique chemical properties. It is primarily characterized by its high molecular weight (498.83 g/mol) and a specific gravity of 1.106 g/cm³, making it a dense liquid at room temperature .

While extensive data might not be available, some general safety considerations can be made:

  • Skin and eye irritant: The epoxy group can cause irritation upon contact [].
  • Potential respiratory irritant: Inhalation of vapors or aerosols should be avoided [].
  • Proper handling required: Standard laboratory safety practices for handling chemicals should be followed when working with MDMEO-EG [].
Due to its functional groups: